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Compound of Interest

Compound Name: 1-Ethoxy-3-methylbutane

Cat. No.: B14745483

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety data, handling
procedures, and experimental testing protocols relevant to 1-Ethoxy-3-methylbutane (CAS
No. 628-04-6). The information is intended to ensure its safe use in a laboratory and research
environment.

Chemical and Physical Properties

1-Ethoxy-3-methylbutane, also known as ethyl isoamyl ether, is a flammable liquid.[1] Its key
physical and chemical properties are summarized in the table below for easy reference.
Understanding these properties is the first step in a robust risk assessment.
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Property Value Source
Molecular Formula C7H160 [21[3][4]
Molar Mass 116.20 g/mol [21[3][4]
Appearance Clear, colorless liquid [5]
Density 0.7688 - 0.77 g/lcm? [2][4]
Boiling Point 112.5°Cto 117.3 °C [2][4]
Melting Point -95.35 °C (estimate) [2][6]
Flash Point 9°C [4]6]
Vapor Pressure 25.6 mmHg at 25°C [4]

Health Hazard Information

1-Ethoxy-3-methylbutane is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact.[1] The following table summarizes its
hazard classifications.
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Hazard Class GHS Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapor.[1]
. H311: Toxic in contact with
Acute Toxicity (Dermal) Category 3 )
skin.[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.[1]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2 )
genetic defects.[1]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer.[1]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[1]
Specific Target Organ Toxicity H336: May cause drowsiness
. Category 3 .
(Single Exposure) or dizziness.[1]
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment (Long-term)

with long lasting effects.[1]

Symptoms of Exposure:

nervous system (CNS) depression.[1]

Inhalation: May cause respiratory irritation, drowsiness, and dizziness. Can lead to central

o Skin Contact: Toxic if absorbed through the skin. Causes skin irritation and can lead to

defatting of the skin with prolonged or repeated contact.[1]

o Eye Contact: Causes serious eye irritation, with symptoms that may include pain, watering,

and redness.[1]

 Ingestion: Can cause central nervous system (CNS) depression.[1]
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Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 1-Ethoxy-3-methylbutane.
The following is a logical workflow for safe handling, from procurement to disposal.
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Receipt & Inventory
- Log chemical
- Verify container integrity

tore Safely

Secure Storage
- Flammable liquids cabinet
- Cool, dry, well-ventilated area
- Away from ignition sources

Pre-Experiment Preparation
- Conduct risk assessment

- Review SDS
- Prepare PPE & engineering controls

Engineering Controls Personal Protective Equipment (PPE)
- Use in a chemical fume hood - Nitrile gloves
- Ensure proper ventilation - Chemical splash goggles
- Use explosion-proof equipment - Flame-retardant lab coat

Chemical Handling

- Ground containers to prevent static discharge
- Use non-sparking tools
- Avoid inhalation of vapors

I
I
If Spi!l Occurs

After Use

Spill Response
- Evacuate area
- Use absorbent, non-combustible material
- Follow emergency procedures

Post-Handling
- Decontaminate work area
- Wash hands thoroughly

\Waste Management

Waste Disposal

- Collect in a labeled, sealed container
- Dispose as hazardous waste
- Follow institutional & local regulations

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Ethoxy-3-methylbutane.
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Experimental Protocols for Safety Assessment

The safety data for chemicals like 1-Ethoxy-3-methylbutane are generated using
standardized, internationally recognized experimental protocols, such as the OECD Guidelines
for the Testing of Chemicals.[3][4] Below are detailed methodologies for key experiments
relevant to the hazards of this compound.

The flash point is a critical measure of a liquid's flammability.[2] For a volatile liquid like 1-
Ethoxy-3-methylbutane, a closed-cup method is typically employed.

e Principle: The test involves heating the sample in a closed cup and introducing an ignition
source at regular temperature intervals to determine the lowest temperature at which the
vapors ignite.[2]

o Apparatus: Pensky-Martens Closed Cup Tester.
» Methodology (based on ASTM D93):

o A specific volume of the sample (e.g., 75 mL) is placed into the test cup of the Pensky-
Martens apparatus.[2]

o The sample is heated at a slow, constant rate while being stirred to ensure temperature
uniformity.

o At specified temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is dipped into the vapor space above the liquid.

o The flash point is the lowest temperature, corrected for barometric pressure, at which the
application of the ignition source causes the vapors to ignite momentarily.[2]

This test determines the short-term toxic effects of a substance applied to the skin.

¢ Principle: A single dose of the substance is applied to the skin of an animal model (typically
rats or rabbits) and the animal is observed for a set period for signs of toxicity and mortality.
The OECD 402 guideline is a common reference.

o Methodology:
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o Animal Preparation: A small area of the animal's fur is clipped 24 hours before the test.

o Dose Application: The test substance is applied uniformly over an area of approximately
10% of the total body surface. The area is then covered with a porous gauze dressing.

o Exposure: The exposure period is typically 24 hours.

o Observation: Animals are observed for mortality, body weight changes, and clinical signs
of toxicity (e.g., changes in skin, fur, eyes, and behavior) for up to 14 days.

o Necropsy: A gross necropsy is performed on all animals at the end of the observation
period.

In vitro methods using reconstructed human epidermis (RhE) models are now standard for
assessing skin irritation potential, in line with OECD Guideline 439.

e Principle: The test chemical is applied topically to a reconstructed human epidermis model.
The irritation potential is determined by the resulting cell viability, measured by the enzymatic
conversion of MTT into a colored formazan salt.[7][8][9]

e Methodology (based on EpiDerm™ Skin Irritation Test):
o Tissue Preparation: The RhE tissues are pre-incubated overnight in assay medium.[7]

o Chemical Exposure: A small amount of 1-Ethoxy-3-methylbutane is applied directly to
the surface of three separate tissue samples. A negative control (e.g., phosphate-buffered
saline) and a positive control (e.g., 5% SDS) are run in parallel.[7] The exposure typically
lasts for 60 minutes.[7]

o Post-Exposure Incubation: After exposure, the tissues are thoroughly rinsed and
transferred to fresh medium for a post-incubation period of approximately 42 hours.[7]

o Viability Assay: Tissues are incubated with MTT solution for 3 hours. The mitochondrial
dehydrogenases in viable cells convert the yellow MTT to a purple formazan.[9]

o Data Analysis: The formazan is extracted, and its concentration is measured
spectrophotometrically. The cell viability is expressed as a percentage relative to the
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negative control. A chemical is classified as an irritant if the mean tissue viability is
reduced below 50%.[8]

The potential to cause genetic defects is a serious long-term health concern. A standard initial
screen is the bacterial reverse mutation test, also known as the Ames test (OECD Guideline
471).

e Principle: This in vitro assay uses several strains of Salmonella typhimurium and Escherichia
coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. It
measures the ability of a substance to cause mutations that revert the bacteria to a state
where they can synthesize the amino acid again.[5]

o Methodology:

o Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (e.g., a rat liver fraction called S9) to mimic metabolic processes in the
body.

o Exposure: The bacterial strains are exposed to various concentrations of 1-Ethoxy-3-
methylbutane on agar plates.

o Incubation: The plates are incubated for 48-72 hours.

o Scoring: The number of revertant colonies on the test plates is counted and compared to
the number on the negative control plates.

o Interpretation: A substance is considered mutagenic if it produces a concentration-related
increase in the number of revertant colonies.[5]

Emergency Procedures

A clear and practiced emergency plan is essential.
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Spill / Fire

Spill: Use non-combustible absorbent
Prevent entry into sewers.

Fire: Use dry chemical, CO2, or foam.
Cool containers with waer spray.

Click to download full resolution via product page
Caption: Emergency Response Logic for 1-Ethoxy-3-methylbutane Incidents.

This guide is intended as a technical resource and does not replace institutional safety
protocols, regulatory requirements, or a thorough, substance-specific risk assessment, which
must be conducted before any handling of 1-Ethoxy-3-methylbutane. Always consult the most
recent Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Health and Safety for Handling 1-
Ethoxy-3-methylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14745483#health-and-safety-data-for-1-ethoxy-3-
methylbutane-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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